Cas no 2549021-94-3 (2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine)

• Product Name: 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine
• CAS No: 2549021-94-3
• MF: C₁₉H₂₆N₆
• MW: 338.449943065643
• CID: 5311914
• PubChem ID: 154882651
• Update Time: 2025-06-13

2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• F6788-1781
• 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine
• AKOS040729611
• 2549021-94-3
• 2-Cyclopropyl-4-[4-(5-ethyl-2-pyrimidinyl)-1-piperazinyl]-5,6-dimethylpyrimidine

• Inchi： 1S/C19H26N6/c1-4-15-11-20-19(21-12-15)25-9-7-24(8-10-25)18-13(2)14(3)22-17(23-18)16-5-6-16/h11-12,16H,4-10H2,1-3H3
• InChI Key： AKPDKKPEEPSHRW-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=C(C)C(N2CCN(C3=NC=C(CC)C=N3)CC2)=N1

Computed Properties

• Exact Mass: 338.22189485g/mol
• Monoisotopic Mass: 338.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.4±60.0 °C(Predicted)
• pka: 9.17±0.50(Predicted)

Additional information on 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine

Comprehensive Overview of 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine (CAS No. 2549021-94-3)

The compound 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine (CAS No. 2549021-94-3) is a highly specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclopropyl group and a piperazine linker, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to the growing demand for targeted therapies.

In recent years, the scientific community has focused on small-molecule inhibitors for treating complex diseases, and 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine aligns with this trend. Its pyrimidine core is a common motif in drug discovery, often associated with anti-inflammatory and anticancer properties. This compound's ethylpyrimidine and dimethylpyrimidine substituents further enhance its bioavailability, a critical factor in modern drug development.

The synthesis of CAS No. 2549021-94-3 involves multi-step organic reactions, including cyclization and N-alkylation, which are frequently discussed in synthetic chemistry forums. Its piperazin-1-yl moiety is particularly noteworthy, as it improves solubility and binding affinity—key considerations for researchers optimizing drug-like properties. These attributes make it a subject of interest in medicinal chemistry and computational drug design, two areas dominating current scientific literature.

Beyond pharmaceuticals, 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine has potential applications in agrochemicals. Its structural features resemble those of crop protection agents, sparking investigations into its efficacy against plant pathogens. This dual applicability in human health and agriculture aligns with the rising trend of multi-purpose chemicals, a hot topic in sustainability-focused research.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques widely searched by chemists for quality control. Its stability under physiological conditions is another area of active study, addressing common queries about compound degradation and storage protocols. These practical aspects are crucial for laboratories handling high-value intermediates like this pyrimidine derivative.

In conclusion, 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5,6-dimethylpyrimidine represents a versatile scaffold with broad interdisciplinary relevance. Its CAS No. 2549021-94-3 serves as a key identifier for researchers exploring its structure-activity relationships or patent landscapes. As the demand for tailored molecular solutions grows, this compound exemplifies the innovation driving modern chemical sciences.